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Compound of Interest

Compound Name: LMP744

Cat. No.: B1674971 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is paramount. This document provides essential

safety and logistical information for the disposal of LMP744, a topoisomerase I (Top1) inhibitor

also known as MJ-III-65 and NSC706744, ensuring the safety of personnel and compliance

with regulations.

While a specific Safety Data Sheet (SDS) with detailed disposal procedures for LMP744 is not

publicly available, general principles for the disposal of cytotoxic and research-grade chemical

waste must be strictly followed. LMP744 has been evaluated in Phase 1 clinical trials for

patients with solid tumors and lymphomas.[1][2][3][4][5] As a compound with demonstrated

biological activity, it requires careful management as hazardous waste.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes, but is not limited to:

Gloves: Chemically resistant gloves are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from splashes.
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Respiratory Protection: Depending on the form of the waste (e.g., powder), a respirator may

be necessary to avoid inhalation.

All handling of LMP744 waste should be conducted in a designated area, preferably within a

chemical fume hood, to minimize exposure risks.

LMP744 Disposal Workflow
The proper disposal of LMP744 follows a structured workflow designed to ensure safety and

regulatory compliance at each step.

Waste Preparation

Segregation & Collection

Labeling & Documentation

Temporary Storage

Final Disposal

Contaminated Materials
(e.g., vials, pipette tips, gloves)

Segregate into designated
hazardous waste container

Unused LMP744 Compound

Label container with:
'Hazardous Waste - Cytotoxic'

Chemical Name: LMP744 (NSC706744)
Date and other required information
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Arrange for pickup by a
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Caption: Workflow for the safe disposal of LMP744 waste.

Step-by-Step Disposal Procedures
Waste Identification and Segregation:

All materials that have come into contact with LMP744, including glassware, plasticware,

and contaminated PPE, must be considered hazardous waste.

Unused or expired LMP744 compound must also be disposed of as hazardous waste.

Segregate LMP744 waste from other laboratory waste streams to prevent accidental

mixing with incompatible substances.

Waste Collection:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

should be compatible with the chemical nature of the waste.

For solid waste, such as contaminated vials and tips, a puncture-resistant container is

recommended.

For liquid waste, ensure the container has a secure, tight-fitting lid.

Labeling:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: LMP744 (and its synonyms NSC706744, MJ-III-65)

The specific hazards (e.g., "Cytotoxic," "Toxic")

The date of accumulation

The name and contact information of the generating laboratory or researcher.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1674971?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674971?utm_src=pdf-body
https://www.benchchem.com/product/b1674971?utm_src=pdf-body
https://www.benchchem.com/product/b1674971?utm_src=pdf-body
https://www.benchchem.com/product/b1674971?utm_src=pdf-body
https://www.benchchem.com/product/b1674971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Store the sealed and labeled waste container in a designated and secure hazardous

waste accumulation area within the laboratory.

This area should be away from general laboratory traffic and clearly marked with

appropriate hazard signs.

Ensure that the storage area has secondary containment to prevent the spread of any

potential leaks.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of LMP744 waste down the drain or in the regular trash.

Follow all institutional, local, and national regulations for the disposal of cytotoxic and

hazardous chemical waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of LMP744, contributing to a secure research environment and safeguarding the well-

being of the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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